2,3-diphosphonooxypropanoic acid

• CAS No.: 14438-19-8
• Product Name: 2,3-diphosphonooxypropanoic acid
• Molecular Formula: C3H8O10P2
• Molecular Weight: 266.04 g/mol
• IUPAC Name: (2R)-2,3-diphosphonooxypropanoic acid
• Standard InChI: InChI=1S/C3H8O10P2/c4-3(5)2(13-15(9,10)11)1-12-14(6,7)8/h2H,1H2,(H,4,5)(H2,6,7,8)(H2,9,10,11)/t2-/m1/s1
• Standard InChIKey: XOHUEYCVLUUEJJ-UWTATZPHSA-N
• Isomeric SMILES: C([C@H](C(=O)O)OP(=O)(O)O)OP(=O)(O)O
• SMILES: C(C(C(=O)O)OP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: C(C(C(=O)O)OP(=O)(O)O)OP(=O)(O)O
• Physical Description: Solid
• Description: 2, 3-Bisphospho-D-glyceric acid, also known as 2, 3-diphosphoglycerate or DPG, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. 2, 3-Bisphospho-D-glyceric acid is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). 2, 3-Bisphospho-D-glyceric acid has been found in human testicle tissue, and has also been primarily detected in blood. Within the cell, 2, 3-bisphospho-D-glyceric acid is primarily located in the cytoplasm and myelin sheath. 2, 3-Bisphospho-D-glyceric acid exists in all eukaryotes, ranging from yeast to humans. In humans, 2, 3-bisphospho-D-glyceric acid is involved in the gluconeogenesis pathway, the glycogenosis, type ib pathway, the triosephosphate isomerase pathway, and the glycolysis pathway. 2, 3-Bisphospho-D-glyceric acid is also involved in several metabolic disorders, some of which include the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway, the fanconi-bickel syndrome pathway, the glycogenosis, type ia. von gierke disease pathway, and phosphoenolpyruvate carboxykinase deficiency 1 (pepck1).; 2,3-bisphospho-D-glyceric acid is the D-enantiomer of 2,3-bisphosphoglyceric acid. It has a role as a mouse metabolite and a human blood serum metabolite. It derives from a D-glyceric acid. It is a conjugate acid of a 2,3-bisphosphonato-D-glycerate(5-).; A highly anionic organic phosphate which is present in human red blood cells at about the same molar ratio as hemoglobin. It binds to deoxyhemoglobin but not the oxygenated form, therefore diminishing the oxygen affinity of hemoglobin. This is essential in enabling hemoglobin to unload oxygen in tissue capillaries. It is also an intermediate in the conversion of 3-phosphoglycerate to 2-phosphoglycerate by phosphoglycerate mutase (EC 5.4.2.1). (From Stryer Biochemistry, 4th ed, p160; Enzyme Nomenclature, 1992, p508)
• Synonyms: 2,3 Bisphosphoglycerate; 2,3 Diphosphoglycerate; 2,3 Diphosphoglyceric Acid; 2,3-Bisphosphate, Glycerate; 2,3-Bisphosphoglycerate; 2,3-Diphosphoglycerate; 2,3-Diphosphoglycerate, (D)-Isomer; 2,3-Diphosphoglyceric Acid; 2,3-DPG; Glycerate 2,3-Bisphosphate
• PubChem Compound: 186004
• Last Modified: Nov 11 2021